Cas no 74028-33-4 (Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel-)

• Product Name: Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel-
• CAS No: 74028-33-4
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 4165035
• PubChem ID: 1502044
• Update Time: 2025-05-20

Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel-
• rel-(1R,2S)-2-(Aminomethyl)cyclopropanecarboxylic acid
• (1R,2S)-2-(aminomethyl)cyclopropanecarboxylic acid
• BDBM50243877
• AKOS006341456
• CHEMBL446969
• CS-0184584
• cis-2-(Aminomethyl)cyclopropanecarboxylic acid
• (1R,2S)-2-(aminomethyl)cyclopropane-1-carboxylic acid
• cis-2-(aminomethyl)-1-carboxycyclopropane
• 74028-33-4
• Rel-(1R,2S)-2-(aminomethyl)cyclopropane-1-carboxylic acid
• starbld0049650
• 188641-38-5
• SCHEMBL16538924

• Inchi： 1S/C5H9NO2/c6-2-3-1-4(3)5(7)8/h3-4H,1-2,6H2,(H,7,8)/t3-,4-/m1/s1
• InChI Key： QUFMERRXRMSAPZ-QWWZWVQMSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@H]1CN

Computed Properties

• Exact Mass: 115.063328530Da
• Monoisotopic Mass: 115.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel-

Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel- (CAS No. 74028-33-4): A Comprehensive Overview

Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel-, identified by its CAS number 74028-33-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclopropane ring and an amine-substituted side chain, has garnered attention due to its unique structural properties and potential applications in drug development. The stereochemistry of the compound, specifically the (1R,2S)-rel configuration, plays a crucial role in determining its biological activity and reactivity.

The cyclopropane moiety is a key feature of this compound, contributing to its stability and reactivity. Cyclopropanes are known for their strained three-membered ring structure, which makes them highly susceptible to ring-opening reactions. This characteristic has been exploited in various synthetic pathways, allowing for the introduction of new functional groups and the formation of more complex molecules. In the context of pharmaceuticals, such reactivity can be leveraged to develop novel drug candidates with enhanced binding affinity and selectivity.

The amine substituent at the 2-position adds another layer of complexity to the molecule. Amines are versatile functional groups that can participate in a wide range of chemical reactions, including nucleophilic additions, condensations, and metal coordination. The presence of an amine in Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel- opens up possibilities for further derivatization and the creation of more intricate molecular architectures. This has been particularly useful in the design of peptidomimetics and other bioactive molecules that mimic the structure and function of natural peptides.

Recent research has highlighted the potential of this compound in the development of therapeutic agents. The combination of the cyclopropane ring and the amine group provides a unique scaffold that can be tailored to interact with specific biological targets. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has prompted further investigation into its pharmacological properties and potential applications in treating conditions such as arthritis and other inflammatory disorders.

The stereochemistry of Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel- is another critical aspect that has been extensively studied. The (1R,2S)-rel configuration imparts specific spatial arrangements to the molecule, which can influence its interactions with biological targets. Research has demonstrated that enantiomers of this compound can exhibit different pharmacological effects due to differences in their binding affinities and metabolic pathways. This underscores the importance of stereochemical control in drug design and highlights the need for precise synthetic methodologies to obtain enantiomerically pure compounds.

In synthetic chemistry, Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel- serves as a valuable building block for constructing more complex molecules. Its unique structural features allow for diverse functionalization strategies, making it a versatile intermediate in organic synthesis. Researchers have utilized this compound to develop novel heterocycles and other pharmacologically relevant scaffolds. The ability to introduce various substituents while maintaining the integrity of the cyclopropane ring has opened up new avenues for drug discovery and development.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a lead molecule for new drugs. Its structural motifs are reminiscent of known bioactive compounds, suggesting that derivatives may exhibit similar therapeutic effects. Preclinical studies have begun to explore the efficacy and safety profile of various derivatives, providing preliminary evidence of their potential as therapeutic agents. These studies are ongoing but have already generated excitement within the scientific community regarding the future applications of this compound.

Advances in computational chemistry have also played a significant role in understanding the properties of Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These predictions have guided synthetic efforts and helped researchers design more effective derivatives with improved pharmacological properties. The integration of computational methods with experimental approaches has accelerated the discovery process and provided deeper insights into the structure-activity relationships governing this class of compounds.

The future prospects for Cyclopropanecarboxylic acid, 2-(aminomethyl)-, (1R,2S)-rel are promising as research continues to uncover new applications and derivatives. Ongoing studies are exploring its potential use in areas such as antiviral therapy and cancer treatment. The ability to modify its structure while maintaining its core framework offers a flexible platform for developing targeted therapies with minimal side effects. As our understanding of biological systems grows more sophisticated，the demand for innovative molecular tools like this compound will only increase.